Cas no 62938-19-6 (2H-Pyran, 2-(6-bromohexyl)tetrahydro-)

• Product Name: 2H-Pyran, 2-(6-bromohexyl)tetrahydro-
• CAS No: 62938-19-6
• MF: C₁₁H₂₁BrO
• MW: 249.187843084335
• CID: 428529
• PubChem ID: 13056414
• Update Time: 2025-04-19

2H-Pyran, 2-(6-bromohexyl)tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran, 2-(6-bromohexyl)tetrahydro-
• 2-(6-bromohexyl)oxane
• DTXSID40516635
• SCHEMBL5361321
• 62938-19-6

• Inchi： 1S/C11H21BrO/c12-9-5-2-1-3-7-11-8-4-6-10-13-11/h11H,1-10H2
• InChI Key： JJARCXKAYRVODH-UHFFFAOYSA-N
• SMILES： BrCCCCCCC1CCCCO1

Computed Properties

• Exact Mass: 248.07763
• Monoisotopic Mass: 248.07758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23